Cas no 4920-99-4 (Benzene,1-ethyl-3-(1-methylethyl)-)

• Product Name: Benzene,1-ethyl-3-(1-methylethyl)-
• CAS No: 4920-99-4
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 332292
• Update Time: 2025-04-19

Benzene,1-ethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethyl-3-(1-methylethyl)-
• 1-ETHYL-3-ISO-PROPYLBENZENE
• 1-ethyl-3-propan-2-ylbenzene
• 1-Aethyl-3-isopropyl-benzol
• Cumene,m-ethyl
• m-Ethylcumene

• Inchi： 1S/C11H16/c1-4-10-6-5-7-11(8-10)9(2)3/h5-9H,4H2,1-3H3
• InChI Key： GSLSBTNLESMZTN-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 148.12500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 0.8550
• Melting Point: -44.72°C (estimate)
• Boiling Point: 192°C
• Refractive Index: 1.4900
• PSA: 0.00000
• LogP: 3.37240